3',4'-Dihydroxyacetophenone
3',4'-Dihydroxyacetophenone
3,4-dihydroxyacetophenone is a member of acetophenones. It has a role as a metabolite.
3',4'-Dihydroxyacetophenone is a natural product found in Picea obovata, Picea glauca, and other organisms with data available.
3',4'-Dihydroxyacetophenone is a natural product found in Picea obovata, Picea glauca, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1197-09-7
VCID:
VC20953968
InChI:
InChI=1S/C8H8O3/c1-5(9)6-2-3-7(10)8(11)4-6/h2-4,10-11H,1H3
SMILES:
CC(=O)C1=CC(=C(C=C1)O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
3',4'-Dihydroxyacetophenone
CAS No.: 1197-09-7
Cat. No.: VC20953968
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dihydroxyacetophenone is a member of acetophenones. It has a role as a metabolite. 3',4'-Dihydroxyacetophenone is a natural product found in Picea obovata, Picea glauca, and other organisms with data available. |
|---|---|
| CAS No. | 1197-09-7 |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 1-(3,4-dihydroxyphenyl)ethanone |
| Standard InChI | InChI=1S/C8H8O3/c1-5(9)6-2-3-7(10)8(11)4-6/h2-4,10-11H,1H3 |
| Standard InChI Key | UCQUAMAQHHEXGD-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=C(C=C1)O)O |
| Canonical SMILES | CC(=O)C1=CC(=C(C=C1)O)O |
| Appearance | Powder |
| Melting Point | 116 °C |
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